tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate

• CAS RN: 2679951-04-1
• Molecular Formula: C10H18BrNO3
• Molecular Weight: 280.16 g/mol
• IUPAC Name: tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate
• InChI: InChI=1S/C10H18BrNO3/c1-7(5-8(13)6-11)12-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,12,14)/t7-/m0/s1
• InChI Key: IKDRGCZVWLDJGF-ZETCQYMHSA-N
• Isomeric SMILES: C[C@@H](CC(=O)CBr)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(CC(=O)CBr)NC(=O)OC(C)(C)C

Description

Tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate is an organobromine compound that has been used in a variety of scientific research applications. It is a derivative of bromoacetate, an organic bromine compound, and is also known as 2-Bromo-N-tert-butyl-5-oxopentanamate. This compound has been used in a variety of laboratory experiments, including those involving the synthesis of organic compounds and the study of biochemical and physiological effects. The following paper will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.

Scientific Research Applications

Tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as bromoacetate derivatives and bromopyridines. It has also been used in the study of biochemical and physiological effects, such as the effects of brominated compounds on the nervous system and the effects of bromoacetate derivatives on the metabolism of fatty acids.

Mechanism of Action

The mechanism of action of tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate is not fully understood. However, it is believed that the compound acts as an alkylating agent, which means that it can react with other molecules to form new molecules. This reaction is believed to be responsible for the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in fatty acid metabolism, which can lead to an increase in lipid levels in the blood. It has also been shown to have an effect on the nervous system, which can lead to changes in behavior and cognitive function.

Advantages and Limitations for Lab Experiments

Tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate has several advantages for laboratory experiments. It is relatively easy to obtain and is relatively stable, which makes it ideal for use in a variety of experiments. However, the compound is toxic and can be hazardous if not handled properly. It is also important to note that the compound can react with other molecules, which can lead to unexpected results.

Future Directions

The future directions for research involving tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate are numerous. Further research into the biochemical and physiological effects of the compound could lead to a better understanding of the mechanisms of action and potential therapeutic applications. Additionally, further research into the synthesis of bromoacetate derivatives could lead to the development of new compounds with potential therapeutic applications. Finally, further research into the effects of bromoacetate derivatives on fatty acid metabolism could lead to the development of new treatments for obesity and other metabolic disorders.

Synthesis Methods

Tert-butyl N-[(2S)-5-bromo-4-oxopentan-2-yl]carbamate is typically synthesized through a reaction between 2-bromo-N-tert-butyl-5-oxopentanamide and an alkylating agent, such as dimethylsulfate or dimethylcarbonate. This reaction is carried out in a solvent, such as dichloromethane, at a temperature of 0-10°C. The reaction is typically complete in a few hours, and the product can be isolated by filtration or extraction.